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Compound of Interest

Compound Name: Nitenpyram-d3

Cat. No.: B10795696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and

relevant biological context for Nitenpyram-d3. The information is intended to support its safe

and effective use in a research and development setting.

Introduction to Nitenpyram-d3
Nitenpyram-d3 is the deuterated analogue of Nitenpyram, a neonicotinoid insecticide.[1][2]

The primary application of Nitenpyram-d3 is as an internal standard for the quantification of

Nitenpyram in various matrices using analytical techniques such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[3][4] Its

chemical structure is identical to Nitenpyram, with the exception of three deuterium atoms

replacing three hydrogen atoms on the methyl group. This isotopic labeling provides a distinct

mass signature for analytical differentiation from the non-labeled compound.

Safety Data Sheet (SDS) Summary
The following tables summarize the key safety and property data for Nitenpyram-d3 and its

non-deuterated parent compound, Nitenpyram. It is crucial to handle this compound as

potentially hazardous until more comprehensive toxicological data becomes available.[3]

Table 1: Chemical and Physical Properties
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Property Value Source

Nitenpyram-d3

Formal Name

(1E)-N-[(6-chloro-3-

pyridinyl)methyl]-N-ethyl-N'-

methyl-d3-2-nitro-1,1-

ethenediamine

[3][4]

Molecular Formula C11H12ClD3N4O2 [3][4]

Formula Weight 273.7 g/mol [3][4]

Purity
≥98% (Nitenpyram), ≥99%

deuterated forms (d1-d3)
[3][4]

Appearance Solid [3][4]

Solubility
Soluble in Methanol and

DMSO
[4]

Nitenpyram

CAS Number 150824-47-8 [1]

Molecular Formula C11H15ClN4O2 [1][5]

Molar Mass 270.72 g/mol [1]

Appearance Pale yellow crystalline solid [1][5]

Melting Point 82 °C [1][5]

Density 1.4 g/cm³ at 20 °C [1][6]

Water Solubility Insoluble [6]

log Kow -0.66 [5]

Table 2: Toxicological Data (Nitenpyram)
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Metric Value Species Source

Acute Oral LD50 1,575–1,680 mg/kg Rat [7]

Acute Dermal LD50 >2,000 mg/kg Rat [7]

No-Observed-

Adverse-Effect Level

(NOAEL)

129 mg/kg/day (male),

54 mg/kg/day (female)
Rat [7]

No-Observed-

Adverse-Effect Level

(NOAEL)

60 mg/kg/day Dog [7]

Table 3: Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)

GHS07

(Exclamation

mark)

Warning
H302: Harmful if

swallowed

P264: Wash

thoroughly after

handling. P270:

Do not eat, drink

or smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER/doctor

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er in accordance

with

local/regional/nat

ional/internationa

l regulations.

Handling and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and

maintain the integrity of Nitenpyram-d3.

Storage:

Store at -20°C for long-term stability.[3][4]

The compound is stable for at least four years under these conditions.[3][4]

Keep the container tightly closed in a dry and well-ventilated place.[5]
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The material is moisture-sensitive.[5]

Handling:

Nitenpyram-d3 is for research use only and not for human or veterinary diagnostic or

therapeutic use.[3]

This material should be considered hazardous until further information becomes available.[3]

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[3][8]

Use in a well-ventilated area or with local exhaust ventilation.[8]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

In case of accidental exposure, follow the first-aid measures outlined in the safety data

sheet.[9]

Inhalation: Move to fresh air and seek medical attention.[9]

Skin contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[9]

Ingestion: Rinse mouth and seek immediate medical attention.[9]

Mechanism of Action of Nitenpyram
Nitenpyram is a neonicotinoid insecticide that acts as a neurotoxin in insects.[1][2] It functions

by binding to nicotinic acetylcholine receptors (nAChRs) in the central nervous system of

insects.[1][5] This binding is irreversible and blocks the neural signaling mediated by

acetylcholine.[1] The disruption of neurotransmission leads to paralysis and ultimately the
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death of the insect.[1][5] Nitenpyram exhibits high selectivity for insect nAChRs over those

found in mammals, which accounts for its lower toxicity in mammals compared to insects.[5]

Insect Synapse
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Mechanism of action of Nitenpyram at the insect synapse.

Experimental Protocols
As Nitenpyram-d3 is primarily used as an internal standard, a general experimental workflow

for its application in LC-MS analysis is provided below. The exact parameters will need to be

optimized for the specific analyte, matrix, and instrumentation.

Workflow for Quantification of Nitenpyram using Nitenpyram-d3 Internal Standard

Preparation of Stock Solutions:

Accurately weigh a known amount of Nitenpyram and Nitenpyram-d3.

Dissolve each in an appropriate solvent (e.g., methanol) to create concentrated stock

solutions.

Perform serial dilutions to prepare working standard solutions of both the analyte and the

internal standard at various concentrations.

Sample Preparation:
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Homogenize the sample matrix (e.g., tissue, plasma, soil).

Spike a known amount of the Nitenpyram-d3 internal standard solution into each sample,

calibration standard, and quality control sample.

Perform extraction of the analyte and internal standard from the matrix (e.g., liquid-liquid

extraction, solid-phase extraction).

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the prepared samples into the LC-MS/MS system.

Develop a chromatographic method to separate Nitenpyram from other matrix

components.

Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for

the detection of both Nitenpyram and Nitenpyram-d3.

Monitor specific precursor-to-product ion transitions for both the analyte and the internal

standard.

Data Analysis:

Integrate the peak areas for both Nitenpyram and Nitenpyram-d3.

Calculate the ratio of the peak area of Nitenpyram to the peak area of Nitenpyram-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the Nitenpyram calibration standards.

Determine the concentration of Nitenpyram in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Experimental workflow for Nitenpyram quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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